Cas no 2138259-28-4 (2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid)

• Product Name: 2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid
• CAS No: 2138259-28-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6547025
• PubChem ID: 165801951
• Update Time: 2025-06-08

2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138259-28-4
• 2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid
• EN300-731098

• Inchi： 1S/C9H12N2O3/c1-2-3-8(9(13)14)11-5-7(6-12)4-10-11/h4-6,8H,2-3H2,1H3,(H,13,14)
• InChI Key： LMJHLUCMJIYVIG-UHFFFAOYSA-N
• SMILES： OC(C(CCC)N1C=C(C=O)C=N1)=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid

Introduction to 2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid (CAS No. 2138259-28-4)

2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid, with the CAS number 2138259-28-4, is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and a formyl group, making it a promising candidate for various biological and therapeutic applications.

The molecular formula of 2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid is C₉H₁₀N₂O₃, and its molecular weight is approximately 194.18 g/mol. The compound's structure consists of a pentanoic acid backbone with a substituted pyrazole ring, which is further modified by the presence of a formyl group at the 4-position of the pyrazole ring. This unique combination of functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, there has been a growing interest in the development of small molecules that can modulate various biological pathways, particularly those involved in inflammation, cancer, and neurodegenerative diseases. 2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid has shown promising activity in several preclinical studies, demonstrating its potential as a lead compound for drug discovery.

Biological Activity and Mechanism of Action:

2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid has been investigated for its potential anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism underlying this anti-inflammatory effect is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the regulation of inflammatory responses.

Beyond its anti-inflammatory properties, 2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid has also been explored for its potential anticancer activities. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the activation of caspase-dependent apoptotic pathways and the inhibition of cell proliferation through the downregulation of key oncogenic proteins such as cyclin D1 and Bcl-2.

In addition to its direct effects on cancer cells, 2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid has also been shown to enhance the efficacy of existing chemotherapeutic agents by sensitizing cancer cells to drug-induced apoptosis. This synergistic effect has significant implications for the development of combination therapies that can improve treatment outcomes in cancer patients.

Synthetic Routes and Chemical Properties:

The synthesis of 2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid has been reported using various methodologies. One common approach involves the condensation of 4-formylpyrazole with pentanoyl chloride followed by hydrolysis to obtain the desired carboxylic acid. This synthetic route is efficient and scalable, making it suitable for large-scale production in industrial settings.

The chemical properties of 2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid are influenced by its functional groups. The carboxylic acid group confers acidic properties to the molecule, allowing it to form salts with various cations. The formyl group at the 4-position of the pyrazole ring is highly reactive and can participate in a wide range of chemical reactions, including nucleophilic addition and condensation reactions. These properties make 2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid a versatile building block for the synthesis of more complex molecules with diverse biological activities.

Clinical Applications and Future Directions:

The potential clinical applications of 2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid are currently being explored through preclinical studies and early-stage clinical trials. Initial results have been promising, with several studies indicating that this compound may have therapeutic benefits in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, ongoing research is focused on evaluating its efficacy in combination with other drugs for cancer treatment.

In conclusion, 2-(4-formyl-1H-pyrazol-1-yl)pentanoic acid (CAS No. 2138259-28-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable chemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data from preclinical studies and clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.